2-Pyridin-3-yl-1-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]ethanone

• IUPAC Name: 2-pyridin-3-yl-1-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H17N3O2/c20-16(7-13-3-1-5-17-8-13)19-10-14(11-19)12-21-15-4-2-6-18-9-15/h1-6,8-9,14H,7,10-12H2
• InChI Key: MUFUTFSAVYVCGU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CN=CC=C2)COC3=CN=CC=C3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

Imidazole and pyridine derivatives are widely studied due to their broad range of chemical and biological properties. They are known to exhibit diverse types of biological and pharmaceutical activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. Another method involves the condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo.

Molecular Structure Analysis

The molecular structure of these compounds is usually confirmed by spectral and CHN analysis. The structure often includes an imidazole nucleus, a biologically well-established pharmacophore, resulting in versatile heterocyclic systems with a wide range of biological activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds often include Diels–Alder reactions and reactions with hydrogen at room temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, similar compounds often work by blocking γ-aminobutyric acid receptors.

Safety and Hazards

Safety and hazards can vary depending on the specific compound. Some compounds may be nontoxic to human cells, while others may have hazard classifications such as Acute Tox. 3 Oral - Eye Dam. 1.

Future Directions

The development of new methods for the synthesis of imidazole and pyridine derivatives which allow to obtain the target products in one synthetic stage with high yields is an urgent task. These compounds have a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs, making them a promising area for future research.